Cas no 1239783-56-2 (3-methyl-3-propylpiperazin-2-one)

• Product Name: 3-methyl-3-propylpiperazin-2-one
• CAS No: 1239783-56-2
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 4579733
• PubChem ID: 54773632
• Update Time: 2025-10-28

3-methyl-3-propylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-propylpiperazin-2-one
• 2-Piperazinone, 3-methyl-3-propyl-

• Inchi： 1S/C8H16N2O/c1-3-4-8(2)7(11)9-5-6-10-8/h10H,3-6H2,1-2H3,(H,9,11)
• InChI Key： CAKPCPMHYREPAY-UHFFFAOYSA-N
• SMILES： N1CCNC(C)(CCC)C1=O

Additional information on 3-methyl-3-propylpiperazin-2-one

3-Methyl-3-Propylpiperazin-2-One: A Comprehensive Overview

The compound 1239783-56-2, also known as 3-methyl-3-propylpiperazin-2-one, is a fascinating molecule with a rich chemical structure and diverse applications. This compound belongs to the class of piperazinones, which are widely studied in the fields of organic chemistry, pharmacology, and materials science. The piperazinone core of this molecule provides a unique platform for functionalization, making it a valuable building block in the synthesis of various bioactive compounds and advanced materials.

Recent studies have highlighted the potential of 3-methyl-3-propylpiperazin-2-one as a precursor for the development of novel drugs targeting neurodegenerative diseases. Researchers have explored its ability to modulate key enzymes involved in Alzheimer's disease, such as acetylcholinesterase and butyrylcholinesterase. The methyl and propyl substituents on the piperazinone ring have been shown to enhance the compound's pharmacokinetic properties, including bioavailability and metabolic stability.

In addition to its pharmaceutical applications, 1239783-56-2 has found utility in the synthesis of advanced polymers and coatings. Its ability to undergo nucleophilic substitution reactions has made it a key intermediate in the production of high-performance materials with tailored mechanical and thermal properties. For instance, recent advancements in polymer chemistry have demonstrated the use of this compound in creating self-healing polymers, which are highly sought after in aerospace and automotive industries.

The synthesis of 3-methyl-3-propylpiperazin-2-one typically involves a multi-step process that begins with the preparation of a suitable piperazine derivative. Recent research has focused on optimizing these synthetic routes to improve yield and reduce environmental impact. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high purity levels. Such innovations underscore the importance of sustainable practices in modern chemical synthesis.

From a structural perspective, the molecule's piperazinone ring is characterized by its six-membered structure with two nitrogen atoms at positions 1 and 4. The substitution pattern at positions 3 (methyl) and 5 (propyl) imparts unique electronic and steric properties, which are critical for its reactivity in various chemical transformations. Computational studies have revealed that these substituents influence the molecule's conformational flexibility, thereby affecting its interaction with biological targets.

Looking ahead, the potential applications of 1239783-56-2 are expected to expand further as researchers continue to explore its versatile chemistry. Its role as a chiral auxiliary in asymmetric synthesis is another promising avenue being investigated. By leveraging its stereochemical properties, chemists can access enantiomerically pure compounds that are essential for drug discovery and development.

In conclusion, 1239783-56-2 (3-methyl-3-propylpiperazin-2-one) stands out as a versatile compound with significant implications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application areas, positions it as a key player in future scientific endeavors.